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Compound of Interest

Compound Name: 2-Ethoxycyclohex-2-en-1-one

Cat. No.: B1360216 Get Quote

This technical guide provides a comprehensive overview of 2-ethoxycyclohex-2-en-1-one, a

valuable intermediate in organic synthesis. The document is intended for researchers,

scientists, and professionals in the field of drug development, offering detailed information on

its chemical and physical properties, synthesis, and potential biological activities.

Core Properties and Identification
2-Ethoxycyclohex-2-en-1-one, identified by the CAS number 29941-82-0, is a cyclic enone

with the molecular formula C₈H₁₂O₂.[1][2][3] Its structure features a six-membered ring

containing a ketone and an adjacent carbon-carbon double bond with an ethoxy substituent.

This arrangement of functional groups makes it a versatile building block in various chemical

transformations.

Physicochemical Data
A summary of the key physicochemical properties of 2-ethoxycyclohex-2-en-1-one is

presented in the table below. These values are crucial for designing and executing chemical

reactions and purification procedures.
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Property Value Unit Source

Molecular Weight 140.18 g/mol [1][2][4]

Molecular Formula C₈H₁₂O₂ [1][2][3]

CAS Number 29941-82-0 [1][2][3]

Boiling Point

(Calculated)
501.04 K [4]

logP (Octanol/Water

Partition Coefficient)
1.660 [4]

Water Solubility

(log10WS, Calculated)
-1.78 [4]

Enthalpy of

Vaporization (ΔvapH°,

Calculated)

41.75 kJ/mol [4]

Enthalpy of Fusion

(ΔfusH°, Calculated)
8.77 kJ/mol [4]

Standard Gibbs Free

Energy of Formation

(ΔfG°)

-158.62 kJ/mol [4]

Enthalpy of Formation

at Standard

Conditions (ΔfH°gas)

-357.40 kJ/mol [4]

Critical Temperature

(Tc, Calculated)
722.96 K [4]

Critical Pressure (Pc,

Calculated)
3423.86 kPa [4]

Synthesis of 2-Ethoxycyclohex-2-en-1-one and its
Precursors
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While a direct, detailed synthesis protocol for 2-ethoxycyclohex-2-en-1-one from basic

starting materials is not readily available in the cited literature, a common and well-documented

approach involves the preparation of its isomer, 3-ethoxy-2-cyclohexenone, which serves as a

key intermediate for various cyclohexenone derivatives.[5][6] Subsequently, a general method

for the conversion of cyclohexanones to 2-alkoxy-2-cyclohexenones can be applied.

Experimental Protocol: Synthesis of 3-Ethoxy-2-
cyclohexenone
This procedure, adapted from Organic Syntheses, describes the acid-catalyzed reaction of

dihydroresorcinol with ethanol.[5]

Materials:

Dihydroresorcinol (0.472 mole)

p-Toluenesulfonic acid monohydrate (2.3 g)

Absolute ethanol (250 ml)

Benzene (900 ml)

Procedure:

A mixture of dihydroresorcinol, p-toluenesulfonic acid monohydrate, and absolute ethanol in

benzene is placed in a 2-liter flask equipped with a total-reflux, variable-take-off distillation

head.

The mixture is heated to boiling, and the azeotrope of benzene, ethanol, and water is

removed at a rate of approximately 100 ml per hour. This distillation process typically

requires 6–8 hours.

After the removal of the azeotrope, the remaining benzene is distilled off under reduced

pressure.

The residue is then distilled under reduced pressure to yield 3-ethoxy-2-cyclohexenone.
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General Method for the Preparation of 2-Alkoxy-2-
cyclohexenones
A general strategy for the synthesis of 2-alkoxy-cycloenones involves the oxidative

functionalization of the corresponding cyclohexanone with an alcohol. This one-pot reaction

proceeds through a tandem iodination, substitution, oxidation, and addition-elimination

sequence to afford the desired 2-alkoxy-2-cyclohexen-1-one in moderate to excellent yields.[7]

Potential Biological Activity and Signaling Pathways
Cyclohexenone derivatives have garnered significant interest in medicinal chemistry due to

their wide range of biological activities, including anticancer properties.[8][9][10][11] The

reactivity of the α,β-unsaturated ketone moiety allows these compounds to act as Michael

acceptors, enabling them to form covalent bonds with nucleophilic residues, such as cysteine,

in various biological macromolecules.[10] This interaction can lead to enzyme inhibition,

induction of oxidative stress, and ultimately, apoptosis in cancer cells.[10]

One of the key molecular targets for some cyclohexenone derivatives is cyclooxygenase-2

(COX-2), an enzyme that is frequently overexpressed in various cancers and plays a crucial

role in inflammation and tumorigenesis.[12][13][14] Inhibition of COX-2 can suppress tumor

growth by reducing angiogenesis, promoting apoptosis, and inhibiting cell proliferation and

invasion.[12][15]

Below is a diagram illustrating the central role of COX-2 in cancer-related signaling pathways.
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Figure 1: COX-2 Signaling Pathway in Cancer.

This diagram illustrates how inflammatory stimuli can activate signaling cascades involving

MAPK, PKC, and NF-κB, leading to the transcription and translation of the COX-2 enzyme.

COX-2 then catalyzes the conversion of arachidonic acid to prostaglandin E2 (PGE2), which in

turn promotes key cancer hallmarks such as increased cell proliferation, angiogenesis,

resistance to apoptosis, and invasion and metastasis.[12][14] The potential of 2-
ethoxycyclohex-2-en-1-one and related cyclohexenone derivatives to inhibit COX-2 makes

them attractive candidates for further investigation in cancer therapy.

Conclusion
2-Ethoxycyclohex-2-en-1-one is a valuable chemical entity with well-defined physicochemical

properties. While direct and detailed synthetic protocols are not extensively published, its

synthesis can be approached through established methods for related cyclohexenone

derivatives. The broader class of cyclohexenones exhibits significant potential as anticancer

agents, with COX-2 inhibition being a plausible mechanism of action. This technical guide
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provides a solid foundation for researchers and drug development professionals interested in

exploring the chemistry and therapeutic potential of this and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 2-Ethoxycyclohex-2-en-
1-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1360216#2-ethoxycyclohex-2-en-1-one-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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